Cas no 1183304-15-5 (2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one
• CAS No: 1183304-15-5
• MF: C₁₁H₁₇N₅O
• MW: 235.285581350327
• CID: 5734744
• PubChem ID: 60718787
• Update Time: 2025-10-29

2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one
• 1183304-15-5
• F1907-7391
• starbld0011321
• AKOS009132180
• 2-(methylamino)-1-(4-pyrazin-2-ylpiperazin-1-yl)ethanone
• Z265499258
• Ethanone, 2-(methylamino)-1-[4-(2-pyrazinyl)-1-piperazinyl]-

• Inchi： 1S/C11H17N5O/c1-12-9-11(17)16-6-4-15(5-7-16)10-8-13-2-3-14-10/h2-3,8,12H,4-7,9H2,1H3
• InChI Key： GTOCXODCJCBZFO-UHFFFAOYSA-N
• SMILES： O=C(CNC)N1CCN(C2C=NC=CN=2)CC1

Computed Properties

• Exact Mass: 235.14331018g/mol
• Monoisotopic Mass: 235.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 438.6±45.0 °C at 760 mmHg
• Flash Point: 219.0±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 8.83±0.10(Predicted)

2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one

Comprehensive Overview of 2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one (CAS No. 1183304-15-5)

2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one (CAS No. 1183304-15-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a pyrazine ring with a piperazine moiety, linked via a ketone functional group. Its molecular formula is C₁₁H₁₇N₅O, and it exhibits properties that make it a promising candidate for various applications, including drug discovery and medicinal chemistry.

The compound's pyrazin-2-yl and piperazin-1-yl components are particularly noteworthy, as these heterocyclic structures are frequently employed in the design of bioactive molecules. Researchers have explored its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development. The presence of the methylamino group further enhances its versatility, allowing for derivatization and optimization in drug design pipelines.

In recent years, the scientific community has shown growing interest in small-molecule modulators of signaling pathways, and 2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one fits this paradigm. Its structural features resemble those of compounds investigated for neurodegenerative diseases and metabolic disorders, topics frequently searched in academic and pharmaceutical databases. The compound's ADME (Absorption, Distribution, Metabolism, Excretion) profile and bioavailability are subjects of ongoing research, reflecting the broader industry focus on drug-like properties.

Synthetic routes to 2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one often involve multi-step organic transformations, including amide coupling and N-alkylation reactions. These methods are optimized for yield and purity, critical factors in preclinical development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with regulatory standards for research-grade materials.

The compound's potential applications extend to chemical biology studies, where it may serve as a probe molecule to elucidate biological mechanisms. This aligns with the increasing demand for tool compounds in academic and industrial labs. Furthermore, its structure-activity relationship (SAR) data contributes to the growing body of knowledge in fragment-based drug discovery, a hot topic in modern pharmacology.

From a commercial perspective, 2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one is available through specialty chemical suppliers, often with custom synthesis options. Its pricing and availability reflect the complexity of its synthesis and the niche demand from research institutions. Stability studies indicate that the compound should be stored under controlled conditions to maintain its integrity, a consideration shared by many nitrogen-rich heterocycles.

In conclusion, 2-(methylamino)-1-(4-(pyrazin-2-yl)piperazin-1-yl)ethan-1-one (CAS No. 1183304-15-5) represents an intriguing case study in contemporary medicinal chemistry. Its structural features, synthetic accessibility, and potential biological relevance position it as a compound of interest for researchers exploring new chemical entities in drug discovery. As the field advances, this molecule may find expanded utility in addressing unmet medical needs, particularly in areas like precision medicine and personalized therapeutics.